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Compound of Interest

Compound Name: Omarigliptin

Cat. No.: B609743

For laboratory professionals engaged in research and development, ensuring personal and
environmental safety is paramount when handling potent pharmaceutical compounds like
Omarigliptin. This guide provides essential, step-by-step safety and logistical information, from
personal protective equipment (PPE) to operational and disposal plans, to foster a secure
research environment.

Hazard Identification and Occupational Exposure
Limits

Omarigliptin is a potent dipeptidyl peptidase-4 (DPP-4) inhibitor.[1][2][3] The primary hazards
associated with handling this compound include potential harm if swallowed, skin and eye
irritation, and possible respiratory irritation.[4] Prolonged or repeated oral exposure may cause

damage to organs, specifically the stomach, blood, and kidneys.[5][6] Furthermore, fine dust
particles of Omarigliptin may form combustible dust concentrations in the air.[5][7]

To mitigate these risks, adherence to established occupational exposure limits is crucial. The
following table summarizes the available exposure limits for Omarigliptin.

Exposure Limit Type Value Source
Time-Weighted Average (TWA) 10 pg/m3 Merck
Wipe Limit 100 p g/100 cm2 Merck
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure during the handling of
Omarigliptin. The following table outlines the recommended PPE.

Body Part Recommended Protection

A NIOSH/MSHA approved respirator is

recommended, especially where dust
Respiratory generation is likely. General and local exhaust

ventilation should be used to maintain exposure

below recommended limits.[4][5]

E Safety goggles with side-shields are mandatory
es
Y to protect against dust and splashes.[4]

Chemical-resistant protective gloves should be
worn. It is important to change gloves frequently

Hands and to clarify the resistance of the chosen
gloves with the manufacturer for specific

applications.[4][7]

Impervious clothing or a lab coat should be worn
Body to prevent skin contact.[4] Skin should be
washed thoroughly after any contact.[5][7]

Operational Handling and Storage Procedures

Safe handling and storage are critical to preventing accidental exposure and maintaining the
integrity of the compound.

Engineering Controls:

» Work should be conducted in a well-ventilated area, preferably within a fume hood or with
local exhaust ventilation to minimize dust concentrations.[4][5][7]

o Systems for handling dust, such as exhaust ducts and dust collectors, should be designed to
prevent the escape of dust into the work area.[5][8]
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» Measures to prevent dust explosions, such as electrical grounding and bonding of
equipment, should be implemented.[5][7]

o Accessible safety showers and eye wash stations are required in the immediate work area.

[41[7]
Safe Handling Practices:

o Preparation: Before handling, review the Safety Data Sheet (SDS) and ensure all necessary
PPE is readily available and in good condition.

» Dispensing: Minimize dust generation during weighing and transferring of the compound.

e During Use: Avoid breathing dust and prevent contact with skin and eyes.[5] Do not eat,
drink, or smoke in the handling area.[4][5]

o Spills: In case of a spill, use personal protective equipment and sweep or vacuum the
spillage into a suitable, labeled container for disposal.[5] Avoid dispersal of dust into the air.

[5]
Storage:
o Store Omarigliptin in properly labeled, tightly closed containers.[4][5]

o Keep in a well-ventilated place, away from heat and sources of ignition.[5][7]

Emergency Procedures

In the event of an exposure, immediate action is critical.
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Exposure Route First Aid Measures

Remove the individual to fresh air. Seek medical

Inhalation Co

attention if symptoms occur.[4][5][6]

Wash the affected area with soap and water.
Skin Contact Seek medical attention if irritation develops.[4]

[5][6]

Rinse eyes cautiously with water for several

minutes. Remove contact lenses if present and
Eye Contact ] o )

easy to do. Continue rinsing and seek medical

attention if irritation persists.[4][5][6]

Do NOT induce vomiting. Rinse the mouth with

Ingestion water and seek immediate medical attention.[4]

[5]16]

Disposal Plan

Proper disposal of Omarigliptin and contaminated materials is essential to prevent
environmental contamination.

» Waste Collection: All waste materials, including unused product and contaminated PPE,
should be collected in a designated, sealed, and properly labeled container.

o Disposal Method: The container should be sent to an approved waste disposal plant.[5]
Follow all local, state, and federal regulations for pharmaceutical waste disposal.

« Empty Containers: Empty containers should be taken to an approved waste handling site for
recycling or disposal.[5]

e Household Trash (for trace amounts): For very small residual amounts, if no take-back
program is available, mix the material with an unpalatable substance like coffee grounds or
Kitty litter, place it in a sealed plastic bag, and then in the household trash.[9][10][11] Scratch
out all personal information on any prescription labels.[9][11]

Workflow for Safe Handling of Omarigliptin
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Cleanup & Disposal
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Caption: Workflow for the safe handling of Omarigliptin from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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